Cas no 31539-52-3 (4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-(2-naphthalenylmethyl)-6-oxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-(2-naphthalenylmethyl)-6-oxo-
• CAS No: 31539-52-3
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 321895
• PubChem ID: 135459402
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-(2-naphthalenylmethyl)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-(2-naphthalenylmethyl)-6-oxo-
• 2-amino-5-(naphthalen-2-ylmethyl)-4-oxo-1H-pyrimidine-6-carbaldehyde
• 2-Amino-5-methylsulfinyl-1,3,4-thiadiazol
• 2-amino-5-naphthalen-2-ylmethyl-6-oxo-1,6-dihydro-pyrimidine-4-carbaldehyde
• 31539-52-3
• NSC-153748
• DTXSID70953519
• 2-Imino-5-[(naphthalen-2-yl)methyl]-6-oxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
• 2-Amino-5-(naphthalen-2-ylmethyl)-6-oxo-1,6-dihydropyrimidine-4-carbaldehyde
• NSC153748

• Inchi： 1S/C16H13N3O2/c17-16-18-14(9-20)13(15(21)19-16)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,9H,8H2,(H3,17,18,19,21)
• InChI Key： XNQPEAIFMVNECV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=O)N=C(N)N1)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 279.10100
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 88.84000
• LogP: 2.48980